Cas no 10515-73-8 (3,6-Dichloro-2-methylphenylacetic acid)

• Product Name: 3,6-Dichloro-2-methylphenylacetic acid
• CAS No: 10515-73-8
• MF: C₉H₈Cl₂O₂
• MW: 219.06462097168
• CID: 5002458
• Update Time: 2025-06-07

3,6-Dichloro-2-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3,6-Dichloro-2-methylphenylacetic acid
• ClC=1C(=C(C(=CC1)Cl)C)CC(=O)O

• Inchi： 1S/C9H8Cl2O2/c1-5-6(4-9(12)13)8(11)3-2-7(5)10/h2-3H,4H2,1H3,(H,12,13)
• InChI Key： BELBZAFBVMFNLG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C)=C1CC(=O)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• XLogP3: 3
• Topological Polar Surface Area: 37.3

Additional information on 3,6-Dichloro-2-methylphenylacetic acid

Comprehensive Guide to 3,6-Dichloro-2-methylphenylacetic acid (CAS No. 10515-73-8): Properties, Applications, and Market Insights

3,6-Dichloro-2-methylphenylacetic acid (CAS No. 10515-73-8) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and chemical synthesis. This chlorinated derivative of phenylacetic acid has gained significant attention due to its unique structural properties, making it a valuable intermediate in various industrial processes. Researchers and manufacturers are increasingly exploring its potential, especially in the development of novel bioactive molecules and sustainable chemical solutions.

The molecular structure of 3,6-Dichloro-2-methylphenylacetic acid features a phenyl ring substituted with two chlorine atoms at the 3 and 6 positions, along with a methyl group at the 2-position and an acetic acid side chain. This configuration contributes to its distinct chemical reactivity, enabling it to participate in a wide range of organic transformations. The compound's CAS number 10515-73-8 serves as a unique identifier in chemical databases, facilitating accurate referencing in scientific literature and regulatory documentation.

In pharmaceutical research, 3,6-Dichloro-2-methylphenylacetic acid has emerged as a key building block for drug discovery. Its structural motifs are particularly valuable in designing non-steroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. Recent studies have highlighted its potential in developing treatments for chronic inflammatory conditions, aligning with current healthcare trends focusing on precision medicine and targeted therapies. The compound's ability to modulate specific biological pathways makes it a subject of ongoing investigation in medicinal chemistry.

The agrochemical industry extensively utilizes CAS 10515-73-8 as an intermediate in synthesizing advanced crop protection products. With growing global concerns about food security and sustainable agriculture, this compound plays a crucial role in developing next-generation herbicides and plant growth regulators. Its structural characteristics enable the creation of formulations with improved environmental profiles and reduced ecological impact, addressing modern agricultural challenges while meeting stringent regulatory requirements.

From a synthetic chemistry perspective, 3,6-Dichloro-2-methylphenylacetic acid offers numerous advantages in organic transformations. The electron-withdrawing effects of its chlorine substituents activate the aromatic ring for various electrophilic substitution reactions, while the acetic acid moiety provides a convenient handle for further functionalization. These properties make it particularly valuable in multi-step syntheses, where controlled reactivity and selective transformations are essential.

The global market for 10515-73-8 has shown steady growth, driven by increasing demand from pharmaceutical and agrochemical sectors. Market analysts note particular expansion in Asia-Pacific regions, where growing investments in specialty chemicals and active pharmaceutical ingredients (APIs) have created new opportunities. Current trends indicate rising interest in custom synthesis services for this compound, as manufacturers seek tailored solutions for specific application requirements.

Quality control and analytical characterization of 3,6-Dichloro-2-methylphenylacetic acid typically involve advanced techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure product purity and consistency, which are critical for its performance in downstream applications. Recent advancements in analytical technology have enabled more precise quantification of impurities and degradation products, further enhancing the reliability of this chemical intermediate.

Environmental and safety considerations for CAS No. 10515-73-8 follow standard chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended during handling. Storage typically requires cool, dry conditions in well-sealed containers to maintain stability. These handling practices align with modern chemical safety standards and responsible care initiatives in the chemical industry.

Research into novel applications of 3,6-Dichloro-2-methylphenylacetic acid continues to expand its potential uses. Recent studies explore its incorporation into advanced materials, including liquid crystals and specialty polymers. Additionally, its derivatives show promise in developing new catalysts and ligands for asymmetric synthesis, contributing to greener chemistry approaches that minimize waste and energy consumption.

The future outlook for 10515-73-8 appears promising, with anticipated growth in both traditional and emerging applications. As industries increasingly prioritize sustainable and efficient chemical processes, this compound's unique properties position it as a valuable asset in chemical innovation. Ongoing research into its biological activities and material science applications suggests potential breakthroughs that could further elevate its importance in various technological fields.

For researchers and industry professionals seeking detailed technical information about 3,6-Dichloro-2-methylphenylacetic acid, comprehensive data sheets and spectral libraries are available through major chemical databases. These resources provide essential physical and chemical properties, safety information, and synthetic protocols, supporting effective utilization of this compound in diverse applications. The continued development of analytical methods and process optimization techniques promises to enhance both the accessibility and performance of this versatile chemical intermediate.